Cas no 125740-31-0 (Benzoic acid, 3,4,5-trihydroxy-, 2-propenyl ester)

Benzoic acid, 3,4,5-trihydroxy-, 2-propenyl ester Properties

Names and Identifiers

• Benzoic acid, 3,4,5-trihydroxy-, 2-propenyl ester
• Allyl 3,4,5- trihydroxybenzoate
• MFCD03200682
• Oprea1_412416
• SCHEMBL39875
• 125740-31-0
• allyl gallate
• +Expand

• InChIKey： BSXCVNIQHJJAHQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O5/c1-2-3-15-10(14)6-4-7(11)9(13)8(12)5-6/h2,4-5,11-13H,1,3H2
• SMILES： C=CCOC(=O)C1=CC(=C(C(=C1)O)O)O

Computed Properties

• Exact Mass: 210.05282342g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 210.05282342g/mol
• Heavy Atom Count: 15
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 87Ų